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Compound of Interest

Compound Name: Americium-241

Cat. No.: B077009

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the nuclear properties and
decay characteristics of Americium-241 (2**Am). The information is presented to support a
range of scientific applications, from fundamental research to its use in various industrial and
medical technologies.

Core Nuclear Properties

Americium-241 is a synthetic radionuclide of americium, an actinide element. It is the most
common isotope of americium and is notable for its long half-life and distinct decay signature.
[1] It is produced in nuclear reactors through the beta decay of Plutonium-241 (241Pu).[2][3]

A summary of the fundamental nuclear properties of Americium-241 is provided in the table

below.
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Property Value
Half-life (t%2) 432.2 years[4]
Alpha (a) decay (>99%)[5], Spontaneous
Decay Mode o
Fission (SF)
Daughter Nuclide Neptunium-237 (33’Np)[5]
Spin 5/2-[1]
Specific Activity 3.43 Cilg (126.9 GBq/g)[1]

Decay Characteristics

The primary mode of decay for Americium-241 is through the emission of alpha particles.[3]
This process is accompanied by the release of gamma rays and conversion electrons as the
daughter nucleus, Neptunium-237, transitions from excited states to its ground state. A minor
branch of decay occurs through spontaneous fission.[6]

Alpha Decay

The alpha decay of Americium-241 is characterized by several distinct energy peaks,
corresponding to transitions to different energy levels in the Neptunium-237 nucleus. The most
prominent alpha emissions are detailed in the following table.

Alpha Energy (MeV) Intensity (%)
5.486 84.5[6]

5.443 13.0[6]

5.388 1.7[4]

Gamma and X-ray Emissions

Following alpha decay, the excited Neptunium-237 nucleus de-excites through the emission of
gamma rays and X-rays over a range of energies. The most significant of these emissions are
cataloged below.
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Photon Energy (keV) Intensity (%) Type
59.54 35.9(6] Gamma
26.34 2.4[6] Gamma
17.61 20.2[6] X-ray
13.9 - Gamma

Note: The intensity of the 13.9 keV gamma emission is not consistently reported across all

sources but is a recognized emission.

Spontaneous Fission

Americium-241 also undergoes spontaneous fission, although this is a much rarer decay

mode compared to alpha decay.

Property Value
Branching Ratio 3.6 x 10710 9[1]
Half-life (SF) 1.2 x 101 years|[7]

Decay Scheme and Chain

The decay of Americium-241 initiates a long decay chain, the Neptunium series, which
proceeds through a sequence of alpha and beta decays until it culminates in the stable isotope
Bismuth-209.
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Decay chain of Americium-241 to stable Bismuth-209.

Experimental Protocols for Characterization

The determination of the nuclear and decay properties of Americium-241 relies on precise
radiometric techniques. The following sections outline the methodologies for key experimental
procedures.

Alpha Spectrometry for Energy and Intensity
Measurements

Alpha spectrometry is the primary technique for identifying and quantifying the alpha-emitting
radionuclides in a sample and determining their energies and emission intensities.

Methodology:

e Source Preparation: A thin, uniform source of Americium-241 is prepared to minimize self-
absorption of the alpha particles. This is often achieved by electrodeposition or vacuum
sublimation onto a polished metal disk. For environmental samples, chemical separation and
purification are necessary. This can involve co-precipitation with a carrier like neodymium
fluoride.

 Instrumentation: A semiconductor detector, typically a silicon detector, is placed in a vacuum
chamber with the prepared source. The vacuum is essential to prevent energy loss of the
alpha particles as they travel to the detector.

o Data Acquisition: The detector is connected to a preamplifier, amplifier, and a multi-channel
analyzer (MCA). The MCA records the number of alpha particles detected at specific
energies, generating an energy spectrum.

o Calibration: The energy axis of the spectrum is calibrated using a source with well-known
alpha particle energies.

e Analysis: The resulting spectrum shows distinct peaks corresponding to the different alpha
energies emitted by Americium-241. The area under each peak is proportional to the
intensity of that emission. The resolution of the spectrometer can be determined from the full
width at half maximum (FWHM) of a prominent peak.[8]
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Workflow for Alpha Spectrometry of Americium-241.

Gamma Spectrometry for Energy and Intensity
Measurements

Gamma spectrometry is used to measure the energy and intensity of gamma rays emitted
during the decay of Americium-241.

Methodology:

» Source and Detector Setup: A sample of Americium-241 is placed at a known geometry
relative to a high-purity germanium (HPGe) detector. The detector is shielded to reduce
background radiation.

o Data Acquisition: The HPGe detector is coupled to a multi-channel analyzer (MCA) to collect
the gamma-ray energy spectrum.

 Efficiency Calibration: The detection efficiency of the system at various energies is
determined using calibrated gamma-ray sources.

e Spectrum Analysis: The collected spectrum is analyzed to identify the characteristic gamma-
ray peaks of Americium-241. The energy of each peak is determined, and the net peak area
is used to calculate the emission intensity, taking into account the detection efficiency and
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the source activity. For low-level environmental samples, pre-concentration of americium via
co-precipitation may be necessary before gamma counting.[9]
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Workflow for Gamma Spectrometry of Americium-241.

Half-Life Determination

The long half-life of Americium-241 makes its direct measurement by observing decay over a
short period impractical. Instead, methods such as specific activity determination and
calorimetry are employed.[7]

Specific Activity Method:
e Aknown mass of high-purity Americium-241 is prepared.

e The activity of the sample is measured with high precision using a well-calibrated alpha
detector.

o The half-life is calculated from the relationship between the decay constant (derived from the
activity and the number of atoms), and the half-life.

Calorimetry:

e The heat output from the decay of a known mass of Americium-241 is measured using a
sensitive calorimeter.
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e The total decay energy is known from its decay scheme.

e The activity, and subsequently the half-life, can be calculated from the thermal power
generated by the sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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